1-Methyl-5-(4-(trifluoromethyl)phenyl)-1h-pyrazole-4-carbaldehyde
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves the use of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients . The synthesis routes of related compounds can be found in various resources.Molecular Structure Analysis
The molecular structure of “1-Methyl-5-(4-(trifluoromethyl)phenyl)-1h-pyrazole-4-carbaldehyde” is not explicitly mentioned in the available resources .Chemical Reactions Analysis
The chemical reactions involving “this compound” are not explicitly mentioned in the available resources.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the available resources .Scientific Research Applications
Antimicrobial and Antioxidant Properties
- A study by Bhat et al. (2016) discusses the synthesis of compounds related to 1-Methyl-5-(4-(trifluoromethyl)phenyl)-1H-pyrazole-4-carbaldehyde, highlighting their potential as antimicrobial agents. These compounds demonstrated broad-spectrum antimicrobial activities and moderate to good antioxidant activities, supported by molecular docking studies for the inhibition of E. coli MurB enzyme (Bhat et al., 2016).
Crystal Structure and Synthesis
- Xu and Shi (2011) focused on the synthesis of a pyrazole derivative closely related to the compound , revealing its crystal structure via X-ray diffraction. This study contributes to understanding the molecular structure and potential applications of such compounds (Xu & Shi, 2011).
Novel Synthesis Approaches
- Hu et al. (2010) reported the synthesis of novel carbaldehydes, including derivatives of this compound, using the Vilsmeier-Haack reagent. This synthesis approach offers insights into the development of new chemical compounds for various applications (Hu et al., 2010).
Applications in Sonodynamic Therapy
- Osipova et al. (2016) explored the synthesis of ferrocenyl-containing heterocyclic derivatives of a related pyrazole compound for use in sonodynamic therapy, highlighting the potential medical applications of such compounds (Osipova et al., 2016).
Anticancer and Antiproliferative Activity
- Ashok et al. (2020) synthesized pyrazole aldehydes and their benzimidazole derivatives, demonstrating their potential as antiproliferative agents against cancer cell lines. This research indicates the relevance of pyrazole derivatives in cancer treatment (Ashok et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-methyl-5-[4-(trifluoromethyl)phenyl]pyrazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F3N2O/c1-17-11(9(7-18)6-16-17)8-2-4-10(5-3-8)12(13,14)15/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLDGLNJBAFIQDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)C=O)C2=CC=C(C=C2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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